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Introduction:

Methoxyfenozide is a diacylhydrazine insecticide that acts as an insect growth regulator by
mimicking the action of the molting hormone 20-hydroxyecdysone.[1] Due to its application in
agriculture, monitoring its presence and the concentration of its metabolites in environmental
samples is crucial for assessing environmental fate and ensuring regulatory compliance.
Methoxyfenozide-d9, a deuterated internal standard, is commonly used for the accurate
guantification of methoxyfenozide in various matrices by compensating for matrix effects and
variations in extraction efficiency. This application note provides detailed protocols for the
extraction of Methoxyfenozide-d9 from water and soil/sediment samples, primarily employing
Solid-Phase Extraction (SPE) and a modified QUEChERS (Quick, Easy, Cheap, Effective,
Rugged, and Safe) approach. Subsequent analysis is typically performed using Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for its high sensitivity and
specificity.[2]
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Quantitative Data Summary

The following tables summarize the performance of the described methods for the analysis of
methoxyfenozide, which is directly applicable to its deuterated standard, Methoxyfenozide-d9.

Table 1. Method Performance in Water Samples

Parameter Value Reference
Limit of Quantitation (LOQ) 0.05 pg/L [3]
Validated Concentration Range  0.05- 1.0 pg/L [3]

Average Recovery 83.5% - 110.3% [2]

Limit of Detection (LOD) 0.004 ppm

Table 2: Method Performance in Soil and Sediment Samples

Parameter Value Reference
Limit of Quantitation (LOQ) 0.010 ug/g

Validated Concentration Range

0.010- 1.0 pg/g

Average Recovery

98.1% - 102.8%

Limit of Detection (LOD)

0.012 ppm

Experimental Protocols

Extraction of Methoxyfenozide-d9 from Water Samples

using Solid-Phase Extraction (SPE)

This protocol is adapted from the EPA method for the determination of methoxyfenozide and its

degradates in water.

Materials and Reagents:

e Milli-Q or HPLC grade water
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e Methanol (HPLC grade)

o Acetonitrile (HPLC grade)

e Formic acid (96%)

e Hydrochloric acid (1.0 N)

o Strata-X polymeric sorbent SPE cartridges

e Glass vials (45-mL) with PTFE-lined caps or 50-mL polypropylene centrifuge tubes
e TurboVap evaporator or equivalent

o Positive-displacement pipettes

Procedure:

Sample Preparation:

o Measure a 10.0-mL aliquot of the water sample and place it into a 45-mL glass vial or a
50-mL polypropylene centrifuge tube.

o Acidify the sample with 1.0 N hydrochloric acid solution.

SPE Cartridge Conditioning:

o Condition a Strata-X polymeric sorbent SPE cartridge by passing methanol followed by
HPLC grade water.

Sample Loading:

o Load the acidified water sample onto the conditioned SPE cartridge at a flow rate of
approximately 1 mL/min. Discard the eluate.

Washing:

o Wash the sample vial with a 1.0-mL aliquot of a solution containing 60% water, 40%
methanol, and 0.1% formic acid.
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o Transfer this wash solution to the SPE cartridge and pull it through at approximately 1
mL/min, discarding the eluate.

o Dry the SPE cartridge under full vacuum for about 5 minutes.

o Elution:

o Elute the analytes from the SPE cartridge with two 1.0-mL aliquots of acetonitrile at a flow
rate of approximately 1 mL/min.

o Collect the eluate in a 12-mL culture tube.
¢ Solvent Evaporation and Reconstitution:

o Evaporate the acetonitrile to dryness at approximately 40 °C using a gentle stream of
nitrogen.

o Reconstitute the residue with 1.0 mL of a solution containing 70% water and 30%
acetonitrile with 0.1% formic acid.

e Analysis:

o Transfer the reconstituted sample to an autosampler vial for analysis by LC-MS/MS.

Extraction of Methoxyfenozide-d9 from Soil and
Sediment Samples using a Modified QUEChERS Method

This protocol is based on a method for the extraction of methoxyfenozide and its metabolites
from soil and sediment.

Materials and Reagents:
e Milli-Q or HPLC grade water
e Methanol (HPLC grade)

o Acetonitrile (HPLC grade)
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e Hydrochloric acid (1.0 N and 0.1 N)

e Formic acid

e 45-mL vials with PTFE-lined caps or 50-mL polypropylene centrifuge tubes

» Reciprocating shaker

e Centrifuge

o Positive-displacement pipettes

o Strata-X polymeric sorbent SPE cartridges (for cleanup)

Procedure:

e Sample Preparation:

o Weigh 5.0 £ 0.05 g of the soil or sediment sample into a 45-mL vial or a 50-mL
polypropylene centrifuge tube.

o Extraction:

o Add 15 mL of an extraction solution of 90% methanol / 10% 1.0 N hydrochloric acid to the
sample vial.

o Cap the vial, vortex mix for about 10 seconds, and then shake on a reciprocating shaker
for a minimum of 30 minutes at approximately 180 excursions/minute.

o Centrifuge the sample for approximately 5 minutes at about 2000 rpm.

o Transfer the supernatant (extract) to a 50-mL graduated mixing cylinder or a 50-mL
polypropylene centrifuge tube.

o Repeat the extraction step by adding another 15 mL of the extraction solution to the
original sample, shaking for an additional 30 minutes.

o Centrifuge again and combine the second extract with the first one.
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o Adjust the volume of the combined extracts to 40.0 mL using the extraction solution.
Stopper and mix thoroughly.

e Cleanup (SPE):

[¢]

Take a 1.0 mL aliquot of the combined extract and dilute it with water.

[e]

Load the diluted extract onto a pre-conditioned Strata-X polymeric sorbent SPE cartridge.

o

Wash the cartridge with 1 mL of a 60% water / 40% methanol / 0.1% formic acid solution,
discarding the eluate. Dry the cartridge under vacuum for 5 minutes.

o

Elute the analytes with two 750-pL aliquots of acetonitrile, collecting the eluate.
o Solvent Evaporation and Reconstitution:

o Evaporate the eluate to dryness and reconstitute the residue in a suitable volume of a
solution compatible with the LC-MS/MS mobile phase (e.g., 70% water / 30% acetonitrile
with 0.1% formic acid).

e Analysis:
o Transfer the final extract to an autosampler vial for LC-MS/MS analysis.

Visualizations
Experimental Workflow for Water Sample Extraction
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Caption: Workflow for Methoxyfenozide-d9 extraction from water samples.
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Experimental Workflow for Soil/Sediment Sample
Extraction
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Caption: Workflow for Methoxyfenozide-d9 extraction from soil/sediment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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